Cas no 3968-48-7 (Methanone, phenyl(1-phenyl-1H-pyrazol-4-yl)-)

Methanone, phenyl(1-phenyl-1H-pyrazol-4-yl)- structure
3968-48-7 structure
Product Name:Methanone, phenyl(1-phenyl-1H-pyrazol-4-yl)-
CAS No:3968-48-7
MF:C16H12N2O
MW:248.27928352356
CID:2825560
PubChem ID:10729211
Update Time:2025-04-21

Methanone, phenyl(1-phenyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1-phenyl-4-benzoylpyrazole
    • DTXSID20444088
    • 3968-48-7
    • AE-842/32538005
    • Methanone, phenyl(1-phenyl-1H-pyrazol-4-yl)-
    • DTXCID30394909
    • Inchi: 1S/C16H12N2O/c19-16(13-7-3-1-4-8-13)14-11-17-18(12-14)15-9-5-2-6-10-15/h1-12H
    • InChI Key: FTQPJJDARWGYLW-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1C=NN(C=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 248.094963011Da
  • Monoisotopic Mass: 248.094963011Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 34.9Ų
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